Cas no 1356010-93-9 (1-((2R)-2-Amino-2-cyclohexylacetyl)-N-(4’-cyanobenzyl)-2-L-azetidinecarboxamide)

• Product Name: 1-((2R)-2-Amino-2-cyclohexylacetyl)-N-(4’-cyanobenzyl)-2-L-azetidinecarboxamide
• CAS No: 1356010-93-9
• MF: C₂₀H₂₆N₄O₂
• MW: 354.446044445038
• CID: 1064401
• PubChem ID: 71313188
• Update Time: 2025-06-13

1-((2R)-2-Amino-2-cyclohexylacetyl)-N-(4’-cyanobenzyl)-2-L-azetidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-((2R)-2-Amino-2-cyclohexylacetyl)-N-(4’-cyanobenzyl)-2-L-azetidinecarboxamide
• 1-((2R)-2-Amino-2-cyclohexylacetyl)-N-(4’-cyanobenzyl)-2-L-azetidinecarboxamide
• (2S)-1-[(2R)-2-AMINO-2-CYCLOHEXYLACETYL]-N-[(4-CYANOPHENYL)METHYL]AZETIDINE-2-CARBOXAMIDE
• A935969
• (2S)-1-[(2R)-2-Amino-2-cyclohexylacetyl]-N-(4-cyanobenzyl)-2-azetidinecarboxamide
• 1-((2R)-2-Amino-2-cyclohexylacetyl)-N-(4'-cyanobenzyl)-2-L-azetidinecarboxamide
• (2S)-1-((2R)-2-Amino-2-cyclohexylacetyl)-N-[[4-cyanophenyl]methyl]-2-azetidinecarboxamide;
• 1356010-93-9
• (S)-1-((R)-2-Amino-2-cyclohexylacetyl)-N-(4-cyanobenzyl)azetidine-2-carboxamide

• Inchi： 1S/C20H26N4O2/c21-12-14-6-8-15(9-7-14)13-23-19(25)17-10-11-24(17)20(26)18(22)16-4-2-1-3-5-16/h6-9,16-18H,1-5,10-11,13,22H2,(H,23,25)/t17-,18+/m0/s1
• InChI Key： KSXWQVQZPDROFY-ZWKOTPCHSA-N
• SMILES： O=C([C@@H](C1CCCCC1)N)N1CC[C@H]1C(NCC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 354.20557608g/mol
• Monoisotopic Mass: 354.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.2Ų

Additional information on 1-((2R)-2-Amino-2-cyclohexylacetyl)-N-(4’-cyanobenzyl)-2-L-azetidinecarboxamide

Comprehensive Overview of 1-((2R)-2-Amino-2-cyclohexylacetyl)-N-(4’-cyanobenzyl)-2-L-azetidinecarboxamide (CAS No. 1356010-93-9)

1-((2R)-2-Amino-2-cyclohexylacetyl)-N-(4’-cyanobenzyl)-2-L-azetidinecarboxamide (CAS No. 1356010-93-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azetidine and cyclohexylacetyl moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

The compound's molecular structure includes a cyanobenzyl group, which is known for its role in enhancing pharmacokinetic properties. This makes 1-((2R)-2-Amino-2-cyclohexylacetyl)-N-(4’-cyanobenzyl)-2-L-azetidinecarboxamide a candidate for studies targeting enzyme inhibition or receptor modulation. Recent trends in drug development emphasize the importance of such small-molecule inhibitors, especially in oncology and neurology, where precision targeting is critical.

In the context of current research, CAS No. 1356010-93-9 is frequently discussed alongside topics like structure-activity relationships (SAR) and computational chemistry. These areas are highly relevant to modern drug design, as they allow scientists to predict how modifications to the compound's structure might improve its efficacy or reduce side effects. Additionally, the rise of AI-driven drug discovery has increased interest in compounds like this, as machine learning models can analyze vast datasets to identify promising candidates.

Another key aspect of 1-((2R)-2-Amino-2-cyclohexylacetyl)-N-(4’-cyanobenzyl)-2-L-azetidinecarboxamide is its potential role in addressing drug resistance, a major challenge in treating chronic diseases. By understanding how this compound interacts with biological targets, researchers hope to develop next-generation therapeutics that overcome resistance mechanisms. This aligns with the growing demand for personalized medicine, where treatments are tailored to individual genetic profiles.

From a synthetic chemistry perspective, the preparation of CAS No. 1356010-93-9 involves sophisticated techniques such as asymmetric synthesis and protecting group strategies. These methods are essential for achieving the desired stereochemistry and functional group compatibility. The compound's chiral center at the 2R position further underscores the importance of precise synthesis, as enantiomeric purity can significantly impact biological activity.

In summary, 1-((2R)-2-Amino-2-cyclohexylacetyl)-N-(4’-cyanobenzyl)-2-L-azetidinecarboxamide represents a fascinating area of study in medicinal chemistry. Its combination of structural complexity and potential therapeutic relevance makes it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may play a pivotal role in advancing targeted therapies and innovative drug formulations.